Cas no 958575-85-4 (tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate)

Tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate is a spirocyclic compound featuring a benzopyran moiety fused with a piperidine ring. This structure is of interest in medicinal chemistry due to its potential as a synthetic intermediate for biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective reactions, while the spirocyclic framework offers conformational rigidity, which can be advantageous in drug design. The compound's well-defined stereochemistry and functional groups make it suitable for further derivatization, enabling applications in the development of pharmaceuticals or agrochemicals. Its purity and reproducibility are critical for consistent performance in synthetic workflows.

tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate structure

958575-85-4 structure

Product Name:tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate

CAS No:958575-85-4

MF:C₁₉H₂₅NO₄

MW:331.40610575676

MDL:MFCD11840351

CID:3032564

PubChem ID:16674462

Update Time:2025-06-09

tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

- Spiro[2H-1-benzopyran-2,4'-piperidine]-1'-carboxylic acid, 3,4-dihydro-6-Methyl-4-oxo-, 1,1-diMethylethyl ester
- tert-butyl 6-methyl-4-oxo-3,4-dihydro-1'H-spiro[chromene-2,4'-piperidine]-1'-carboxylate
- Tert-butyl 6-methyl-4-oxospiro[chromane-2,4'-piperidine]-1'-carboxylate
- tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate
- MDL： MFCD11840351
- Inchi： 1S/C19H25NO4/c1-13-5-6-16-14(11-13)15(21)12-19(23-16)7-9-20(10-8-19)17(22)24-18(2,3)4/h5-6,11H,7-10,12H2,1-4H3
- InChI Key： SBLPVMNSMSYIPK-UHFFFAOYSA-N
- SMILES： C12(CCN(C(OC(C)(C)C)=O)CC1)OC1=CC=C(C)C=C1C(=O)C2

tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1245460-250mg	6-METHYL-4-OXO-2-SPIRO(N-BOC-PIPERIDINE-4-YL)-BENZOPYRAN	958575-85-4	95%	250mg	$390	2024-06-06
eNovation Chemicals LLC	Y1245460-1g	6-METHYL-4-OXO-2-SPIRO(N-BOC-PIPERIDINE-4-YL)-BENZOPYRAN	958575-85-4	95%	1g	$845	2024-06-06
Enamine	EN300-338197-0.05g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	0.05g	$924.0	2025-03-18
Enamine	EN300-338197-0.1g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	0.1g	$968.0	2025-03-18
Enamine	EN300-338197-0.25g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	0.25g	$1012.0	2025-03-18
Enamine	EN300-338197-0.5g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	0.5g	$1056.0	2025-03-18
Enamine	EN300-338197-1.0g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	1.0g	$1100.0	2025-03-18
Enamine	EN300-338197-2.5g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	2.5g	$2155.0	2025-03-18
Enamine	EN300-338197-5.0g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	5.0g	$3189.0	2025-03-18
Enamine	EN300-338197-10.0g	tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate	958575-85-4	95.0%	10.0g	$4729.0	2025-03-18

tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
3. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
4. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

Additional information on tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxylate

Comprehensive Overview of tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 958575-85-4)

tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 958575-85-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic derivative combines a benzopyran scaffold with a piperidine ring, making it a valuable intermediate in drug discovery. Its unique structure, featuring a spiro[1-benzopyran-2,4'-piperidine] core, offers versatile applications in medicinal chemistry, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's tert-butyl carboxylate group enhances its stability and solubility, which is critical for synthetic manipulation and bioavailability optimization. Researchers are increasingly exploring its potential as a building block for small-molecule drugs, especially those targeting neurodegenerative diseases like Alzheimer's and Parkinson's. Recent studies highlight its role in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in numerous physiological processes.

In the context of green chemistry and sustainable synthesis, tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate has been investigated for its compatibility with eco-friendly catalytic methods. Innovations such as photocatalysis and flow chemistry have been applied to its production, aligning with the industry's shift toward reducing hazardous waste. This aligns with the growing demand for environmentally benign synthetic routes, a frequently searched topic among chemists.

Another area of interest is the compound's potential in cancer research. Preliminary data suggest that derivatives of this spirocyclic framework exhibit kinase inhibitory activity, a property highly sought after in oncology drug discovery. Keywords like "kinase inhibitors" and "anticancer scaffolds" are trending in academic and industrial research, further underscoring the relevance of this compound.

From a technical perspective, the synthesis of tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate often involves multi-step reactions, including cyclization and protection-deprotection strategies. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterizing its purity and structure. These methods are frequently discussed in online forums and research publications, reflecting their importance in quality control.

In summary, tert-butyl 6-methyl-4-oxo-3,4-dihydrospiro[1-benzopyran-2,4'-piperidine]-1'-carboxylate (CAS No. 958575-85-4) represents a promising candidate for diverse therapeutic applications. Its structural complexity and functional adaptability make it a focal point for researchers exploring next-generation pharmaceuticals and sustainable synthesis. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in advancing drug discovery and chemical innovation.